Cas no 1797613-11-6 (N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-2-phenoxyacetamide)

• Product Name: N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-2-phenoxyacetamide
• CAS No: 1797613-11-6
• MF: C₁₈H₁₅NO₄S
• MW: 341.38100361824
• CID: 5372016
• Update Time: 2025-06-11

N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-2-phenoxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-[[5-(furan-2-carbonyl)thiophen-2-yl]methyl]-2-phenoxyacetamide
• N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-2-phenoxyacetamide

• Inchi： 1S/C18H15NO4S/c20-17(12-23-13-5-2-1-3-6-13)19-11-14-8-9-16(24-14)18(21)15-7-4-10-22-15/h1-10H,11-12H2,(H,19,20)
• InChI Key： PSCTVTMVQZTFJI-UHFFFAOYSA-N
• SMILES： C(NCC1SC(C(C2=CC=CO2)=O)=CC=1)(=O)COC1=CC=CC=C1

Additional information on N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-2-phenoxyacetamide

Professional Introduction to N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-2-phenoxyacetamide (CAS No. 1797613-11-6)

N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-2-phenoxyacetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1797613-11-6, represents a promising candidate for further exploration in drug discovery and development, particularly in the context of targeting complex biological pathways.

The molecular structure of N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-2-phenoxyacetamide incorporates several key pharmacophoric elements that contribute to its potential therapeutic applications. The presence of a thiophene ring substituted with a furan-2-carbonyl group enhances its interaction with biological targets, while the phenoxyacetamide moiety provides additional binding affinity. These structural features make it an attractive scaffold for designing novel inhibitors or modulators of enzymatic and receptor-mediated processes.

In recent years, there has been growing interest in the development of small molecules that can modulate the activity of enzymes involved in inflammation, cancer, and neurodegenerative diseases. The compound N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-2-phenoxyacetamide has been investigated for its potential role in these areas, thanks to its ability to interact with key proteins and enzymes. For instance, studies have suggested that this compound may exhibit inhibitory effects on certain kinases and transcription factors, which are often dysregulated in disease states.

One of the most compelling aspects of N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-2-phenoxyacetamide is its structural versatility. The combination of the thiophene and furan moieties provides a rich chemical space for further derivatization, allowing researchers to fine-tune its pharmacological properties. This flexibility has enabled the synthesis of numerous analogs, each with distinct characteristics that can be optimized for specific therapeutic outcomes. Such derivatives have been explored in preclinical studies to assess their efficacy and safety profiles.

The synthesis of N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-2-phenoxyacetamide involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. The process typically begins with the preparation of key intermediates such as 5-(furan-2-carbonyl)thiophene, which is then coupled with appropriate alkylating agents to introduce the phenoxyacetamide group. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, have been employed to ensure high yields and purity.

Evaluation of N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-2-phenoxyacetamide in cellular and animal models has provided valuable insights into its biological activity. Preliminary findings indicate that this compound exhibits potent inhibitory effects on certain disease-relevant targets without significant off-target effects. These results are particularly encouraging given the increasing demand for drugs with high selectivity and low toxicity.

The pharmacokinetic properties of N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-2-phenoxyacetamide are also of great interest. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, suggesting its potential for clinical translation. These pharmacokinetic characteristics are crucial for determining optimal dosing regimens and minimizing side effects.

In conclusion, N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-2-phenoxyacetamide (CAS No. 1797613-11-6) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of pharmacophoric elements makes it an excellent candidate for further investigation in drug discovery efforts aimed at treating various diseases. As research continues to uncover new biological targets and mechanisms, this compound is poised to play a vital role in the development of next-generation therapeutics.